2-methyl-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)thiazole-4-carboxamide

• IUPAC Name: 2-methyl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H12N6OS2/c1-9-17-12(8-24-9)15(22)16-6-14-19-18-13-3-2-11(20-21(13)14)10-4-5-23-7-10/h2-5,7-8H,6H2,1H3,(H,16,22)
• InChI Key: UYUYOEPEJGLPGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4
• Molecular Formula: C15H12N6OS2
• Molecular Weight: 356.4 g/mol

Description

The compound “2-methyl-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)thiazole-4-carboxamide” is a heterocyclic compound. It contains a triazole ring, which is a five-membered aromatic azole chain with two carbon and three nitrogen atoms. This compound also contains a thiophenyl group and a thiazole ring.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of appropriate precursors in the presence of a catalyst. For instance, the reaction of certain compounds with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol in refluxing ethanol, in the presence of a catalytic amount of piperidine, has been reported.

Molecular Structure Analysis

The molecular structure of this compound includes a triazole ring, which is a nitrogenous heterocyclic moiety with the molecular formula C2H3N3. It also contains a thiophenyl group and a thiazole ring.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Researchers have developed methodologies for synthesizing novel heterocyclic compounds using thiazole and triazolo derivatives. For instance, a study described the synthesis of thiazolo[3,2-a]pyrimidines and pyrimido[2,1-c]triazine derivatives through the alkylation and cyclisation of specific precursors, showcasing the versatility of thiazole derivatives in creating biologically relevant molecules (Haiza et al., 2000). Similarly, another research effort focused on the synthesis of thiazolo[5,4-d]pyrimidines, highlighting the compound's utility as a precursor for creating heteroarylthiazolo pyrimidine motifs, which are of interest in drug discovery and development (Chattopadhyay et al., 2010).

Antimicrobial Properties

Compounds derived from thiazole and triazolo moieties have been evaluated for their antimicrobial properties. Research into novel bioactive sulfonamide thiazole derivatives as potential insecticidal agents against the cotton leafworm, Spodoptera littoralis, demonstrates the insecticidal efficacy of such compounds (Soliman et al., 2020). Another study synthesized pyrrolidinone derivatives bearing triazole and thiazole moieties, testing their antibacterial activity against various pathogens, including S. aureus and E. coli, highlighting the potential of these derivatives in developing new antibiotics (Balandis et al., 2019).